Cas no 1383427-97-1 (Pyrazino[2,1-c][1,4]oxazine-8(1H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (9aS)-)

• Product Name: Pyrazino[2,1-c][1,4]oxazine-8(1H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (9aS)-
• CAS No: 1383427-97-1
• MF: C₁₂H₂₀N₂O₄
• MW: 256.298203468323
• CID: 5969553
• PubChem ID: 67991857
• Update Time: 2025-08-05

Pyrazino[2,1-c][1,4]oxazine-8(1H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (9aS)- Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,1-c][1,4]oxazine-8(1H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (9aS)-
• 1383427-97-1
• (S)-tert-Butyl 4-oxohexahydropyrazino[2,1-c][1,4]oxazine-8(1H)-carboxylate
• SCHEMBL9978161

• Inchi： 1S/C12H20N2O4/c1-12(2,3)18-11(16)13-4-5-14-9(6-13)7-17-8-10(14)15/h9H,4-8H2,1-3H3/t9-/m0/s1
• InChI Key： GUKNFXRSSGYLPU-VIFPVBQESA-N
• SMILES： O1CC(=O)N2CCN(C(OC(C)(C)C)=O)C[C@@]2([H])C1

Computed Properties

• Exact Mass: 256.14230712g/mol
• Monoisotopic Mass: 256.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 59.1Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 398.8±42.0 °C(Predicted)
• pka: -1.14±0.20(Predicted)

Additional information on Pyrazino[2,1-c][1,4]oxazine-8(1H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (9aS)-

Pyrazino[2,1-c][1,4]oxazine-8(1H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (9aS) and its Applications in Modern Chemical Biology

Compound with the CAS number 1383427-97-1 is a sophisticated organic molecule belonging to the class of heterocyclic compounds. This particular derivative, specifically Pyrazino[2,1-c][1,4]oxazine-8(1H)-carboxylic acid, hexahydro-4-oxo-, 1,1-dimethylethyl ester, (9aS), has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. The compound features a fused ring system consisting of a pyrazino[2,1-c] core embedded within a [1,4]oxazine framework, which is further modified by a hexahydro-4-oxo side chain and an ester group at the 8-position. The stereochemistry at the 9a position, denoted as (9aS), adds another layer of complexity and specificity to its potential biological activities.

The synthesis of this compound represents a testament to the advancements in organic synthesis methodologies. The construction of the pyrazino[2,1-c][1,4]oxazine scaffold requires meticulous planning and execution, often involving multi-step reactions that showcase the expertise of synthetic chemists. The introduction of the hexahydro-4-oxo moiety and the 1,1-dimethylethyl ester group further demonstrates the compound's synthetic versatility. These structural features not only contribute to its unique chemical properties but also open up possibilities for diverse biological applications.

In recent years, there has been a surge in interest regarding heterocyclic compounds due to their prevalence in bioactive molecules. The pyrazino[2,1-c][1,4]oxazine core is particularly noteworthy as it is found in several natural products and pharmaceuticals known for their therapeutic effects. For instance, derivatives of this scaffold have been investigated for their potential roles in modulating enzyme activity and interacting with biological targets. The specific configuration of this compound, with its (9aS) stereochemistry, makes it a valuable scaffold for drug discovery efforts aimed at developing novel therapeutic agents.

The functionalization of the carboxylic acid group as an ester not only enhances the solubility and stability of the compound but also provides a handle for further derivatization. This flexibility is crucial in medicinal chemistry, where modifications at various positions can significantly alter biological activity. The hexahydro-4-oxo side chain adds another dimension to the compound's pharmacophore, potentially influencing its binding affinity and selectivity towards biological targets. Such structural features are often exploited in rational drug design to optimize potency and minimize side effects.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of pyrazino[2,1-c][1,4]oxazines exhibit promising activities against various diseases. For example, studies have shown that certain analogs can inhibit specific enzymes involved in inflammatory pathways or interfere with protein-protein interactions critical for disease progression. The (9aS) configuration is particularly interesting as it may confer unique binding properties that are not observed with other stereoisomers.

The development of new synthetic routes for this compound has also been a focus of recent research efforts. Efficient synthetic methodologies are essential for producing sufficient quantities of the compound for both preclinical studies and potential clinical trials. Advances in catalytic processes and green chemistry principles have enabled more sustainable and scalable synthesis methods. These improvements not only reduce costs but also minimize environmental impact, aligning with global efforts towards sustainable pharmaceutical development.

In addition to its potential therapeutic applications, this compound has also attracted interest from materials scientists due to its unique chemical properties. Heterocyclic compounds like this one often exhibit interesting electronic and optical characteristics, making them suitable candidates for use in advanced materials such as organic semiconductors or luminescent devices. The ability to fine-tune these properties through structural modifications offers exciting possibilities for innovation in material science.

The stereochemical purity of this compound is another critical factor that influences its biological activity and pharmacokinetic properties. The (9aS) configuration ensures that interactions with biological targets are specific and predictable. In drug development, achieving high enantiomeric purity is often challenging but essential for maximizing therapeutic efficacy while minimizing adverse effects. Techniques such as chiral resolution and asymmetric synthesis have been employed to obtain enantiomerically pure forms of this compound.

Future research directions may explore the use of computational modeling to predict and optimize the biological activity of this compound and its derivatives. Molecular docking studies can provide insights into how the molecule interacts with biological targets at the atomic level. This information can guide further structural modifications aimed at enhancing potency and selectivity. Additionally, high-throughput screening techniques may be employed to rapidly identify promising derivatives for further investigation.

The broader impact of this research extends beyond individual compounds to advancements in chemical biology as a field. By developing sophisticated molecules like this one and understanding their mechanisms of action, scientists can gain deeper insights into fundamental biological processes. These insights are crucial for identifying new therapeutic targets and developing more effective treatments for various diseases.